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Compound of Interest

Compound Name: CCT367766

Cat. No.: B15541696

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and proper storage of
CCT367766. Adherence to these guidelines is crucial for ensuring the compound's integrity and
obtaining reliable experimental results.

CCT367766 Storage and Stability Summary

Proper storage is critical for maintaining the quality and activity of CCT367766. Below is a
summary of recommended storage conditions and stability information.
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Storage ] Special
Form Duration .
Temperature Instructions
Store in a sealed
Solid -20°C Long-term container, protected
from moisture.[1]
Use within 6 months.
In Solvent (Stock Store in a sealed
-80°C Up to 6 months

Solution)

container, protected

from moisture.[1]

-20°C

Up to 1 month

Use within 1 month.
Store in a sealed
container, protected

from moisture.[1]

Note: The formic acid salt of CCT367766 (CCT367766 formic) may offer enhanced water
solubility and stability.[2]

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and use of

CCT367766.
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Issue

Potential Cause

Recommended Action

Difficulty Dissolving the

Compound

1. Incorrect solvent. 2. Solvent
is not fresh or is of low quality.
3. Compound has degraded

due to improper storage.

1. CCT367766 is soluble in
DMSO (= 250 mg/mL).[1] 2.
Use fresh, anhydrous DMSO.
Hygroscopic DMSO can
negatively impact solubility.[1]
3. Visually inspect the
compound for any changes in
color or texture. If degradation
is suspected, it is
recommended to use a fresh

vial.

Inconsistent Experimental

Results

1. Improper storage leading to
degradation. 2. Multiple freeze-
thaw cycles of stock solutions.
3. Instability in aqueous buffers

at physiological temperatures.

1. Ensure the compound is
stored according to the
recommended guidelines. 2.
Aliquot stock solutions to avoid
repeated freeze-thaw cycles.
3. Arelated compound with a
similar CRBN-targeting motif
showed instability in
phosphate buffer at 37°C.[3][4]
While CCT367766 is an
optimized probe, minimize
incubation times in aqueous
buffers at 37°C where

possible.

Visible Change in Powder

Appearance

1. Exposure to moisture or
light. 2. Degradation of the

compound.

1. CCT367766 is a light yellow
to yellow solid.[1] Any
significant deviation from this
may indicate degradation. 2.
Discard the compound if there
are noticeable changes in its
physical appearance and

obtain a fresh supply.
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Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing CCT367766 stock solutions?

Al: Dimethyl sulfoxide (DMSOQ) is the recommended solvent for preparing stock solutions of
CCT367766. It is soluble in DMSO at a concentration of = 250 mg/mL.[1] It is crucial to use
anhydrous DMSO as the compound's solubility can be affected by moisture.[1]

Q2: How should I store the CCT367766 stock solution?

A2: For long-term storage (up to 6 months), it is recommended to store the stock solution at
-80°C.[1] For short-term storage (up to 1 month), -20°C is acceptable.[1] Always store solutions
in tightly sealed containers to prevent moisture absorption and evaporation.

Q3: Can | subject the CCT367766 stock solution to multiple freeze-thaw cycles?

A3: It is best practice to avoid multiple freeze-thaw cycles. We recommend preparing small
aliquots of the stock solution to ensure stability and consistency across experiments.

Q4: Is CCT367766 stable in aqueous solutions for cell-based assays?

A4: While CCT367766 is a highly active and optimized probe, a preceding compound with a
similar chemical scaffold demonstrated instability in phosphate buffer at 37°C, with a half-life of
approximately 4 hours.[3][4] This instability was linked to the CRBN-targeting thalidomide
ligand.[3][4] Therefore, for prolonged experiments, the potential for degradation in aqueous
media at physiological temperatures should be considered.

Q5: Are there different forms of CCT367766 available?

A5: Yes, CCT367766 is available as a free form and as a formic acid salt (CCT367766 formic).
The formic acid salt form is suggested to have improved water solubility and stability.[2]

Experimental Workflow and Signaling Pathway
Diagrams

To aid in experimental design and troubleshooting, the following diagrams illustrate key
workflows and pathways related to CCT367766.
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Troubleshooting CCT367766 Experimental Issues

Start: Inconsistent
Experimental Results

Verify Storage Conditions
(-20°C solid, -80°C stock)

/

Review Handling Procedures
(Fresh DMSO, Aliquoting)

/

Consider In-Assay Stability
(Aqueous buffer, 37°C)

If re

f issues persist If resolved

Use Fresh Vial of CCT367766

End: Consistent Results

Click to download full resolution via product page

solved

Caption: A logical workflow for troubleshooting inconsistent experimental results with

CCT367766.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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